Cas no 23511-12-8 (2,2-bis(propan-2-yl)oxirane)

• Product Name: 2,2-bis(propan-2-yl)oxirane
• CAS No: 23511-12-8
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD28361159
• CID: 5616529
• PubChem ID: 20406348
• Update Time: 2025-06-07

2,2-bis(propan-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10039012
• EN300-3174845
• 23511-12-8
• 2,2-bis(propan-2-yl)oxirane
• 2,2-Di(propan-2-yl)oxirane

• MDL： MFCD28361159
• Inchi： 1S/C8H16O/c1-6(2)8(5-9-8)7(3)4/h6-7H,5H2,1-4H3
• InChI Key： CBDQRNWHULYCPA-UHFFFAOYSA-N
• SMILES： O1CC1(C(C)C)C(C)C

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2,2-bis(propan-2-yl)oxirane

Recent Advances in the Study of 2,2-bis(propan-2-yl)oxirane (CAS: 23511-12-8) in Chemical Biology and Pharmaceutical Research

The compound 2,2-bis(propan-2-yl)oxirane (CAS: 23511-12-8), commonly referred to as diisopropyl oxirane, has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This epoxide derivative is characterized by its two isopropyl groups attached to an oxirane ring, which imparts specific reactivity and stability, making it a valuable intermediate in synthetic chemistry and drug development.

Recent studies have focused on the synthesis and functionalization of 2,2-bis(propan-2-yl)oxirane to explore its utility in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a key precursor in the synthesis of novel antiviral agents. The researchers utilized the oxirane ring's reactivity to introduce pharmacophores, resulting in compounds with promising activity against RNA viruses. The study highlighted the compound's versatility in forming stable covalent bonds with biological targets, a property leveraged in the design of protease inhibitors.

In addition to its antiviral potential, 2,2-bis(propan-2-yl)oxirane has been investigated for its application in cancer therapeutics. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its use in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in oncogenic signaling pathways. The researchers employed a structure-activity relationship (SAR) approach, modifying the oxirane scaffold to enhance binding affinity and selectivity. The results indicated that derivatives of this compound could effectively disrupt critical PPIs, leading to apoptosis in cancer cell lines.

Another area of interest is the compound's role in polymer chemistry and drug delivery systems. A study published in Polymer Chemistry in early 2024 explored the use of 2,2-bis(propan-2-yl)oxirane as a cross-linking agent in biodegradable polymers. The researchers found that the compound's stability under physiological conditions and its ability to form hydrolyzable bonds made it an excellent candidate for controlled-release formulations. This application could significantly improve the pharmacokinetics of hydrophobic drugs, addressing a major challenge in drug delivery.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2,2-bis(propan-2-yl)oxirane. Recent efforts have focused on optimizing catalytic systems to improve yield and reduce byproducts. A 2023 study in ACS Catalysis presented a novel asymmetric epoxidation method using chiral catalysts, achieving high enantioselectivity and scalability. This breakthrough could facilitate the production of enantiomerically pure derivatives, which are often required for pharmaceutical applications.

In conclusion, 2,2-bis(propan-2-yl)oxirane (CAS: 23511-12-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its applications span antiviral drug development, cancer therapeutics, and advanced drug delivery systems. Ongoing research aims to overcome synthetic challenges and further explore its potential in addressing unmet medical needs. The compound's versatility and reactivity position it as a valuable tool in the design of next-generation therapeutics.